Cas no 120727-04-0 (Abrusin-2''-O-apioside)

Abrusin-2''-O-apioside structure
Product name:Abrusin-2''-O-apioside
Abrusin-2''-O-apioside Chemical and Physical Properties
Names and Identifiers
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- Abrusin-2''-O-apioside
- 120727-04-0
- 8-(3-(3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxychromen-4-one
- Abrusin 2''-O-beta-apiofuranoside
- 8-[3-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxychromen-4-one
- LMPK12111103
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- Inchi: InChI=1S/C28H32O15/c1-38-22-17(21-16(19(34)24(22)39-2)13(32)7-14(41-21)11-3-5-12(31)6-4-11)23-25(20(35)18(33)15(8-29)42-23)43-27-26(36)28(37,9-30)10-40-27/h3-7,15,18,20,23,25-27,29-31,33-37H,8-10H2,1-2H3
- InChI Key: MFAXEOJBTQFANX-UHFFFAOYSA-N
- SMILES: COc1c(O)c2c(oc(cc2=O)-c2ccc(O)cc2)c(C2OC(CO)C(O)C(O)C2OC2OCC(O)(CO)C2O)c1OC
Computed Properties
- Exact Mass: 608.17412031Da
- Monoisotopic Mass: 608.17412031Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 43
- Rotatable Bond Count: 8
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.751
- Topological Polar Surface Area: 234Ų
Abrusin-2''-O-apioside Related Literature
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1. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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